Cas no 1568123-93-2 ((1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol
• CAS No: 1568123-93-2
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 6216623
• PubChem ID: 83001339
• Update Time: 2025-05-20

(1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol
• 1568123-93-2
• AKOS021321323
• EN300-1147005

• Inchi： 1S/C6H8BrNOS/c7-6-2-1-5(10-6)4(9)3-8/h1-2,4,9H,3,8H2/t4-/m0/s1
• InChI Key： LYVCMUPALSKCNE-BYPYZUCNSA-N
• SMILES： BrC1=CC=C([C@H](CN)O)S1

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol

Introduction to (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol (CAS No. 1568123-93-2)

The compound (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol, identified by its CAS number 1568123-93-2, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This chiral amine derivative features a thiophene ring substituted with a bromine atom, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both an amino group and a hydroxyl group on the ethyl chain enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the interest in heterocyclic compounds, particularly those containing thiophene moieties, has surged due to their broad spectrum of biological activities. Thiophene derivatives are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern of (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol makes it an attractive candidate for further investigation in drug discovery.

The stereochemistry of this compound, indicated by the (1S) configuration, is crucial for its biological activity. Chiral centers often play a pivotal role in determining the efficacy and selectivity of pharmaceutical compounds. The enantiomeric purity of (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol is essential for ensuring optimal pharmacological outcomes. Advanced synthetic techniques have been employed to achieve high enantiomeric excess in this compound, which is critical for its intended applications.

Current research in the field of medicinal chemistry has highlighted the importance of bioisosterism in drug design. By replacing certain functional groups with structurally similar but biochemically distinct moieties, chemists can modulate the pharmacokinetic and pharmacodynamic properties of molecules. The bromothiophene ring in (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol serves as an excellent example of such bioisosteric substitution, potentially enhancing its binding affinity to biological targets.

The compound's reactivity also makes it a valuable building block for more complex molecules. The amino and hydroxyl groups can participate in various chemical reactions, such as nucleophilic substitutions, condensations, and couplings, allowing for the synthesis of diverse derivatives. These derivatives can then be screened for biological activity to identify potential lead compounds for further development.

In the context of modern drug discovery, computational methods are increasingly being used to predict the biological properties of molecules before they are synthesized. Virtual screening and molecular docking studies have shown that derivatives of thiophene-based compounds often exhibit promising interactions with biological targets. The structure of (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol suggests that it could interact with enzymes and receptors involved in key metabolic pathways.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex chiral molecules like (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high yields and enantiomeric purity. These methods are crucial for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science as well, particularly in the development of organic electronic materials. Thiophene derivatives are known for their semiconducting properties, making them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced technologies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (1S)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol will remain at the forefront of drug discovery efforts. Their unique structural features and versatile reactivity make them indispensable tools for medicinal chemists seeking to develop innovative treatments for various diseases.